![molecular formula C17H26ClNO B6208991 [5-(3-tert-butylphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol hydrochloride CAS No. 2703779-07-9](/img/no-structure.png)
[5-(3-tert-butylphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[5-(3-tert-butylphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol hydrochloride, also known as BTCPM, is a chemical compound that has gained significant attention in scientific research. It is a potent and selective agonist for the κ-opioid receptor, which is a type of receptor found in the central and peripheral nervous systems. The κ-opioid receptor plays a crucial role in pain management, mood regulation, and addiction.
Mechanism of Action
[5-(3-tert-butylphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol hydrochloride acts as a κ-opioid receptor agonist, which means that it binds to and activates the κ-opioid receptor. The κ-opioid receptor is a G protein-coupled receptor that is coupled to the Gαi/o protein. Activation of the κ-opioid receptor leads to the inhibition of adenylyl cyclase, which reduces the production of cyclic AMP. This results in the inhibition of neurotransmitter release, which leads to the analgesic and antidepressant effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to produce analgesic and antidepressant effects in animal models. It has also been found to have antinociceptive effects in animal models of pain. Studies have shown that this compound produces its effects through the κ-opioid receptor. It has also been found to have anxiolytic effects in animal models of anxiety.
Advantages and Limitations for Lab Experiments
[5-(3-tert-butylphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol hydrochloride has several advantages for lab experiments. It is a potent and selective agonist for the κ-opioid receptor, which makes it a useful tool for studying the κ-opioid receptor. It has also been shown to produce consistent and reproducible effects in animal models. However, there are also some limitations to using this compound in lab experiments. It has a short half-life, which makes it difficult to administer in vivo. It also has poor solubility in aqueous solutions, which can limit its use in some experiments.
Future Directions
There are several future directions for research on [5-(3-tert-butylphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol hydrochloride. One area of research is the development of new analogs of this compound that have improved pharmacokinetic properties. Another area of research is the investigation of the role of the κ-opioid receptor in addiction and substance abuse. This compound has also been suggested as a potential therapeutic agent for the treatment of neuropathic pain and other chronic pain conditions. Further research is needed to fully understand the potential therapeutic applications of this compound.
Synthesis Methods
The synthesis of [5-(3-tert-butylphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol hydrochloride involves a multi-step process that starts with the reaction of 3-tert-butylphenylacetonitrile with lithium diisopropylamide to form the corresponding imine. The imine is then reduced with sodium borohydride to give the amine intermediate. The amine intermediate is then reacted with 1,3-dichloroacetone to form the bicyclic ketone. The ketone is then reduced with sodium borohydride to give the alcohol intermediate. Finally, the alcohol intermediate is reacted with hydrochloric acid to form the hydrochloride salt of this compound.
Scientific Research Applications
[5-(3-tert-butylphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol hydrochloride has been extensively studied for its potential therapeutic applications. It has been found to be a potent and selective agonist for the κ-opioid receptor, which makes it a potential candidate for the treatment of pain, depression, and addiction. Studies have shown that this compound has a high affinity for the κ-opioid receptor and produces analgesic effects in animal models of pain. It has also been shown to have antidepressant effects in animal models of depression.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for '[5-(3-tert-butylphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol hydrochloride' involves the reaction of 3-tert-butylbenzaldehyde with cyclopentadiene to form a Diels-Alder adduct, which is then reduced to form the desired bicyclic compound. The resulting compound is then reacted with formaldehyde and hydrogen chloride to form the final product.", "Starting Materials": [ "3-tert-butylbenzaldehyde", "cyclopentadiene", "sodium borohydride", "formaldehyde", "hydrogen chloride" ], "Reaction": [ "Step 1: React 3-tert-butylbenzaldehyde with cyclopentadiene in the presence of a Lewis acid catalyst to form the Diels-Alder adduct.", "Step 2: Reduce the Diels-Alder adduct with sodium borohydride to form the desired bicyclic compound.", "Step 3: React the bicyclic compound with formaldehyde and hydrogen chloride to form '[5-(3-tert-butylphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol hydrochloride'." ] } | |
CAS RN |
2703779-07-9 |
Molecular Formula |
C17H26ClNO |
Molecular Weight |
295.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.